Cas no 868225-11-0 (methyl 2-(2-{(2-ethoxyphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate)

• Product Name: methyl 2-(2-{(2-ethoxyphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate
• CAS No: 868225-11-0
• MF: C₂₂H₂₂N₂O₆
• MW: 410.419886112213
• CID: 5970735
• PubChem ID: 2149554
• Update Time: 2025-05-19

methyl 2-(2-{(2-ethoxyphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-{(2-ethoxyphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate
• methyl 2-[2-[2-(2-ethoxyanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate
• methyl 2-((2-(2-((2-ethoxyphenyl)amino)-2-oxoethyl)-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy)acetate
• AKOS024610256
• F1808-0215
• methyl 2-[(2-{[(2-ethoxyphenyl)carbamoyl]methyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]acetate
• 868225-11-0

• Inchi： 1S/C22H22N2O6/c1-3-29-19-9-5-4-8-17(19)23-20(25)13-24-12-11-15-16(22(24)27)7-6-10-18(15)30-14-21(26)28-2/h4-12H,3,13-14H2,1-2H3,(H,23,25)
• InChI Key： VCDIXLASMWUWGO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)COC1=CC=CC2=C1C=CN(CC(NC1=CC=CC=C1OCC)=O)C2=O

Computed Properties

• Exact Mass: 410.14778643g/mol
• Monoisotopic Mass: 410.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 94.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on methyl 2-(2-{(2-ethoxyphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate

Compound CAS No. 868225-11-0: Methyl 2-(2-{(2-Ethoxyphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate

The compound with CAS No. 868225-11-0, known as methyl 2-(2-{(2-ethoxyphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes an isoquinoline moiety, a carbamate group, and an ethoxyphenyl substituent. The combination of these functional groups makes it a promising candidate for research in drug discovery and material science.

Recent studies have highlighted the importance of isoquinoline derivatives in medicinal chemistry due to their diverse biological activities. The isoquinoline core in this compound serves as a scaffold for various pharmacophores, potentially contributing to its ability to interact with biological targets such as enzymes or receptors. The presence of the carbamate group further enhances the molecule's versatility, as carbamates are known for their ability to form hydrogen bonds, which are critical in many biochemical interactions.

The ethoxyphenyl substituent adds another layer of complexity to the molecule's structure. This group not only increases the hydrophobicity of the compound but also introduces electronic effects that can influence its reactivity and solubility properties. Such characteristics are essential for optimizing drug-like properties, including absorption, distribution, metabolism, and excretion (ADME) profiles.

From a synthetic perspective, the construction of this compound involves multi-step reactions that require precise control over regioselectivity and stereochemistry. The synthesis likely begins with the preparation of the isoquinoline derivative, followed by the introduction of the carbamate and ethoxyphenyl groups through carefully designed coupling reactions. The use of protecting groups and advanced catalytic systems may also play a crucial role in achieving high yields and purity.

Recent advancements in asymmetric synthesis have opened new avenues for producing enantiomerically pure versions of this compound. Enantiopure compounds are particularly valuable in pharmaceutical research as they can exhibit different biological activities depending on their stereochemistry. By leveraging these techniques, researchers can explore the stereochemical influence on the compound's bioactivity and optimize its therapeutic potential.

In terms of biological activity, methyl 2-(2-{(2-ethoxyphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate has shown promise in preliminary assays targeting specific enzymes and receptors. For instance, studies have indicated that it may inhibit certain kinases involved in cellular signaling pathways associated with cancer and inflammation. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed how it interacts with target proteins at the atomic level, providing insights into its binding mode and affinity. Additionally, quantum mechanical calculations have shed light on its electronic structure and reactivity patterns, aiding in the design of more potent analogs.

From an environmental standpoint, the synthesis and handling of this compound must adhere to strict safety protocols to minimize ecological impact. Researchers are increasingly adopting green chemistry principles to develop sustainable synthesis routes that reduce waste and energy consumption while maintaining high product quality.

In conclusion, methyl 2-(2-{(2-ethoxyphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate represents a cutting-edge molecule with multifaceted applications in drug discovery and chemical research. Its complex structure and diverse functional groups make it a valuable tool for exploring new therapeutic strategies and advancing our understanding of molecular interactions.